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Compound of Interest

Compound Name: Boc-D-2-Pal-OH

Cat. No.: B031712 Get Quote

For laboratory professionals engaged in peptide synthesis and drug development, the proper

handling and disposal of chemical reagents is a cornerstone of a safe and compliant research

environment. This guide provides detailed, step-by-step procedures for the safe disposal of

Boc-D-2-Pal-OH (Nα-Boc-3-(2-pyridyl)-D-alanine), ensuring the safety of personnel and

adherence to regulatory standards.

Key Safety and Hazard Information
Boc-D-2-Pal-OH is an alanine derivative that requires careful handling. Based on available

safety data sheets (SDS), the compound presents several potential hazards.[1] It is classified

as harmful if swallowed (Acute toxicity, oral, Category 4), causes skin irritation (Category 2),

and can lead to serious eye irritation (Category 2A).[1] Additionally, it may cause respiratory

irritation.[1]

A summary of critical safety information is provided in the table below.
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Hazard Category GHS Classification Precautionary Statements

Acute Oral Toxicity
Category 4 (H302: Harmful if

swallowed)

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

Skin Irritation
Category 2 (H315: Causes

skin irritation)

P264: Wash hands thoroughly

after handling. P280: Wear

protective gloves. P302+P352:

IF ON SKIN: Wash with plenty

of soap and water.

P332+P313: If skin irritation

occurs: Get medical

advice/attention. P362: Take

off contaminated clothing and

wash before reuse.

Eye Irritation
Category 2A (H319: Causes

serious eye irritation)

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

Respiratory Irritation Category 3 (H335: May cause

respiratory irritation)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air
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and keep comfortable for

breathing. P312: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

Fire and Reactivity

Not classified as flammable.

Stable under recommended

storage conditions.

Avoid strong oxidizing agents.

[2] Hazardous decomposition

products include oxides of

carbon and nitrogen.[2][3]

Step-by-Step Disposal Protocol
The disposal of Boc-D-2-Pal-OH should be conducted in accordance with all local, state, and

federal regulations. The following protocol provides a general framework for its safe disposal.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use nitrile or other suitable chemical-resistant gloves.

Body Protection: A laboratory coat is mandatory.

Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved

respirator.

Ventilation: Always handle the compound in a well-ventilated area, preferably within a

chemical fume hood.

2. Waste Identification and Segregation:

Properly identify the waste as a non-halogenated organic solid.

Segregate this waste from other waste streams, especially from incompatible materials such

as strong oxidizing agents.[2]

3. Containerization:
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Use a dedicated, clearly labeled waste container for solid chemical waste.

The label should include the full chemical name, "Boc-D-2-Pal-OH," and relevant hazard

pictograms.

Ensure the container is kept tightly sealed to prevent the release of dust.

4. Storage of Waste:

Store the sealed waste container in a designated, cool, dry, and well-ventilated area.

The storage area should be away from heat, ignition sources, and incompatible chemicals.

5. Final Disposal:

The disposal of Boc-D-2-Pal-OH must be handled by a licensed hazardous waste disposal

company. Do not attempt to dispose of this chemical down the drain or in regular trash.

Provide the disposal company with a copy of the Safety Data Sheet (SDS).

In Case of a Spill:

For a small spill, use appropriate tools to carefully sweep or scoop the material into a

designated waste disposal container.

For a large spill, use a shovel to place the material into a convenient waste disposal

container.[2]

Avoid generating dust. A self-contained breathing apparatus (SCBA) should be used to avoid

inhalation of the product.[2]

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of Boc-D-2-Pal-OH.
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Start: Boc-D-2-Pal-OH Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Segregate as
Non-Halogenated Organic Solid

Place in Labeled, Sealed
Hazardous Waste Container

Store in Cool, Dry,
Well-Ventilated Area

Arrange for Pickup by
Licensed Waste Disposal Company

End: Proper Disposal Complete

Click to download full resolution via product page

Boc-D-2-Pal-OH Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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